5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H16FN3O3S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: (5E)-5-[(1,3-dimethyl-2-oxobenzimidazol-5-yl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H16FN3O3S/c1-22-15-8-5-13(9-16(15)23(2)19(22)26)10-17-18(25)24(20(27)28-17)11-12-3-6-14(21)7-4-12/h3-10H,11H2,1-2H3/b17-10+
• InChI Key: RNUCWRWOPYEOEB-LICLKQGHSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=C/3\C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)N(C1=O)C
• SMILES: CN1C2=C(C=C(C=C2)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F)N(C1=O)C

Description

5-[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methylene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as DMFBD and is synthesized using specific methods. DMFBD has been studied for its mechanism of action and its biochemical and physiological effects. In We will also list future directions for research on DMFBD.

Mechanism of Action

The mechanism of action of DMFBD is not fully understood. However, it has been suggested that DMFBD inhibits the activity of specific enzymes that are involved in cell growth and survival. DMFBD has also been shown to induce apoptosis in cancer cells by activating specific signaling pathways.
Biochemical and Physiological Effects:
DMFBD has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines. DMFBD has also been shown to inhibit the activity of specific enzymes that are involved in the production of reactive oxygen species (ROS). Additionally, DMFBD has been shown to reduce the expression of specific genes that are involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

The advantages of using DMFBD in lab experiments include its high purity, stability, and low toxicity. DMFBD is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, the limitations of using DMFBD in lab experiments include its limited solubility in water and its potential to interact with other compounds.

Future Directions

For research on DMFBD include the optimization of synthesis methods, the development of more efficient anticancer treatments, and the investigation of its potential as an antiviral agent for other viruses.

Synthesis Methods

The synthesis of DMFBD involves the reaction of 4-fluorobenzylamine with 2,4-thiazolidinedione and 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carbaldehyde. The reaction takes place in the presence of a catalyst, and the product is purified using column chromatography. The synthesis of DMFBD has been optimized to produce high yields and purity.

Scientific Research Applications

DMFBD has been studied extensively for its potential as an anticancer agent. Several studies have shown that DMFBD inhibits the growth of cancer cells and induces apoptosis. DMFBD has also been studied for its anti-inflammatory properties. It has been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, DMFBD has been studied for its potential as an antiviral agent. It has been shown to inhibit the replication of the hepatitis B virus and the human immunodeficiency virus (HIV).